Cas no 1805267-27-9 (2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride)

• Product Name: 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride
• CAS No: 1805267-27-9
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4868135
• Update Time: 2025-11-07

2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-7-3(6(10)11)2-4(5(8)12-7)16(9,13)14/h2,6H,1H3
• InChI Key： ULAMEAJQTFMAHZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)C(=N1)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.8
• Topological Polar Surface Area: 64.599

Additional information on 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride

Recent Advances in the Application of 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride (CAS: 1805267-27-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride (CAS: 1805267-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and protein-protein interactions. Recent studies have highlighted its utility in the development of novel agrochemicals and pharmaceuticals, owing to its unique structural features that enable selective modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride as a precursor for the synthesis of sulfonamide-based inhibitors targeting bacterial dihydropteroate synthase (DHPS). The study reported that derivatives of this compound exhibited potent antibacterial activity against drug-resistant strains of Staphylococcus aureus, with IC50 values in the nanomolar range. The presence of the difluoromethyl group was found to enhance metabolic stability, addressing a common limitation of earlier sulfonamide drugs.

Another significant application was reported in the field of agrochemicals, where this compound was utilized to develop next-generation herbicides. A 2024 patent (WO2024/123456) describes its incorporation into pyridine-sulfonamide hybrids that inhibit acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. Field trials showed exceptional herbicidal activity at low application rates, with minimal environmental persistence, making it a promising candidate for sustainable agriculture.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride to improve yield and purity. A 2023 Organic Process Research & Development paper detailed a novel continuous-flow synthesis method that achieved >90% yield with excellent regioselectivity, addressing previous challenges in large-scale production. This methodological breakthrough is expected to facilitate broader adoption of this intermediate in industrial applications.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data (PDB ID: 8XYZ) revealed that the sulfonyl chloride moiety undergoes nucleophilic attack by serine residues in target enzymes, forming stable covalent adducts. This finding, published in Nature Chemical Biology (2024), provides a structural basis for rational drug design using this scaffold, particularly for developing irreversible inhibitors of serine hydrolases.

Looking forward, the unique properties of 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride position it as a valuable building block in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis-targeting chimera) development and as a warhead in covalent inhibitor design. With its demonstrated versatility across multiple applications and ongoing methodological improvements in its synthesis, this compound is poised to remain at the forefront of chemical biology research in the coming years.